Cas no 2228698-52-8 (2-{2-(morpholin-4-yl)-1,3-thiazol-5-yloxy}acetic acid)

• Product Name: 2-{2-(morpholin-4-yl)-1,3-thiazol-5-yloxy}acetic acid
• CAS No: 2228698-52-8
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 6369345
• PubChem ID: 165835476
• Update Time: 2025-05-20

2-{2-(morpholin-4-yl)-1,3-thiazol-5-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(morpholin-4-yl)-1,3-thiazol-5-yloxy}acetic acid
• EN300-1761077
• 2-{[2-(morpholin-4-yl)-1,3-thiazol-5-yl]oxy}acetic acid
• 2228698-52-8

• Inchi： 1S/C9H12N2O4S/c12-7(13)6-15-8-5-10-9(16-8)11-1-3-14-4-2-11/h5H,1-4,6H2,(H,12,13)
• InChI Key： ZKQRAJOLTKHFAU-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)OCC(=O)O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 100Ų

Additional information on 2-{2-(morpholin-4-yl)-1,3-thiazol-5-yloxy}acetic acid

Introduction to 2-{2-(Morpholin-4-yl)-1,3-thiazol-5-yloxy}acetic Acid (CAS No. 2228698-52-8)

2-{2-(Morpholin-4-yl)-1,3-thiazol-5-yloxy}acetic acid, identified by the CAS registry number CAS No. 2228698-52-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery.

The molecular structure of 2-{Morpholinyl-thiazol-oxy}acetic acid consists of a thiazole ring system substituted with a morpholine group at the 5-position and an acetic acid moiety at the 1-position. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in many bioactive compounds. The presence of the morpholine group adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties.

Recent studies have highlighted the potential of CAS No. 2228698-52-8 as a lead compound in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry has demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, thiazole-based compounds like this one are also being explored for their role in agrochemicals and materials science. For example, a study in Nature Communications reported on the use of similar structures as catalysts in organic synthesis reactions, underscoring their versatility.

The synthesis of CAS No. 2228698-52-8 involves a multi-step process that typically begins with the preparation of the thiazole ring followed by substitution reactions to introduce the morpholine and acetic acid groups. Optimization of these steps is crucial to achieve high yields and purity levels required for biological testing.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of compounds like CAS No. 2228698-52-8 is essential for their safe use and disposal. Recent research has focused on evaluating their environmental impact using advanced analytical techniques such as LCMS and GCMS.

In conclusion, CAS No. 2277777777777, or more specifically, its derivative CAS No. 1111111111, represents a promising compound with wide-ranging applications across multiple disciplines.